![molecular formula C19H19N5O4S B2414989 methyl 4-(2-(7-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamido)benzoate CAS No. 1223989-47-6](/img/structure/B2414989.png)
methyl 4-(2-(7-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamido)benzoate
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Description
Methyl 4-(2-(7-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamido)benzoate is a useful research compound. Its molecular formula is C19H19N5O4S and its molecular weight is 413.45. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Systems
Research on compounds with structural similarities to "methyl 4-(2-(7-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamido)benzoate" often focuses on developing novel synthetic routes for heterocyclic systems. These methodologies aim to create complex molecules that could serve as potential therapeutic agents. For instance, the use of methyl 2-benzoylamino-3-dimethylaminopropenoate has been explored for the synthesis of fused pyrimidinones and other derivatives, showcasing the versatility of these approaches in generating bioactive heterocycles (B. Stanovnik et al., 1990).
Antitumor and Antimicrobial Activities
The exploration of thiazolo[4,5-d]pyrimidin-6(7H)-yl derivatives extends into their biological evaluation, particularly in antitumor and antimicrobial contexts. Novel benzothiazole containing 4H-pyrimido[2,1-b]benzothiazoles derivatives, for example, have been synthesized and evaluated for their biological activities, highlighting the ongoing search for new therapeutic agents (Manoj N. Bhoi et al., 2016). Similarly, the development of compounds with thiazolo[3,2-a]pyrimidine and pyrimido[2,1-b]thiazine moieties has shown promising antimicrobial activity, indicating the potential of these heterocyclic compounds in addressing resistant strains of bacteria (S. Sirakanyan et al., 2015).
properties
IUPAC Name |
methyl 4-[[2-(7-oxo-2-pyrrolidin-1-yl-[1,3]thiazolo[4,5-d]pyrimidin-6-yl)acetyl]amino]benzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N5O4S/c1-28-18(27)12-4-6-13(7-5-12)21-14(25)10-24-11-20-16-15(17(24)26)29-19(22-16)23-8-2-3-9-23/h4-7,11H,2-3,8-10H2,1H3,(H,21,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSUYKEAMCBKHRW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)SC(=N3)N4CCCC4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N5O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.